Cas no 2248328-83-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(propan-2-yloxy)methyl]-1-benzofuran-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(propan-2-yloxy)methyl]-1-benzofuran-2-carboxylate
• CAS No: 2248328-83-6
• MF: C₂₁H₁₇NO₆
• MW: 379.362786054611
• CID: 6406797
• PubChem ID: 165726034
• Update Time: 2025-10-31

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(propan-2-yloxy)methyl]-1-benzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6522466
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(propan-2-yloxy)methyl]-1-benzofuran-2-carboxylate
• 2248328-83-6

• Inchi： 1S/C21H17NO6/c1-12(2)26-11-16-13-7-5-6-10-17(13)27-18(16)21(25)28-22-19(23)14-8-3-4-9-15(14)20(22)24/h3-10,12H,11H2,1-2H3
• InChI Key： KORZGJMXMUZNIE-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(=C1C(=O)ON1C(C2C=CC=CC=2C1=O)=O)COC(C)C

Computed Properties

• Exact Mass: 379.10558726g/mol
• Monoisotopic Mass: 379.10558726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 86Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(propan-2-yloxy)methyl]-1-benzofuran-2-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(propan-2-yloxy)methyl]-1-benzofuran-2-carboxylate (CAS No. 2248328-83-6)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(propan-2-yloxy)methyl]-1-benzofuran-2-carboxylate, identified by its CAS number 2248328-83-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by its intricate structural framework, which includes fused benzofuran and isoindole moieties. The presence of multiple functional groups, such as esters and alcohols, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The structural complexity of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(propan-2-yloxy)methyl]-1-benzofuran-2-carboxylate (CAS No. 2248328-83-6) offers a rich ground for exploration in drug discovery. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict its potential interactions with biological targets with higher precision. The compound's benzofuran core is known to exhibit pharmacological properties that are relevant to various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications.

In the context of modern drug development, the synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(propan-2-yloxy)methyl]-1-benzofuran-2-carboxylate (CAS No. 2248328-83-6) has been optimized using state-of-the-art synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions and asymmetric synthesis have been employed to achieve high yields and enantioselectivity. These advancements not only streamline the production process but also enhance the purity of the final product, which is crucial for subsequent biological testing.

One of the most compelling aspects of this compound is its potential as a lead molecule in the development of novel therapeutics. Studies have shown that derivatives of benzofuran and isoindole structures can modulate key biological pathways involved in diseases such as cancer and neurodegenerative disorders. The ester and alcohol functionalities in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[propan - 2 - yloxy)methyl]-1-benzofuran - 2 - carboxylate (CAS No. 2248328 - 83 - 6) provide additional sites for chemical modification, allowing researchers to fine-tune its pharmacological profile.

The pharmacokinetic properties of 1,3-dioxo - 2 , 3 - dihydro - 1 H - isoindol - 2 - yl 3 - [( propan - 2 - yloxy ) methyl ] - 1 - benzofuran - 2 - carboxylate (CAS No. 2248328 - 83 - 6) are also under investigation. Preliminary data suggest that the compound exhibits good solubility in aqueous media, which is favorable for oral administration. Additionally, its metabolic stability has been assessed using in vitro liver microsome assays, revealing a promising half-life that could support therapeutic efficacy.

Recent research has highlighted the compound's potential in inhibiting specific enzymes that are overexpressed in tumor cells. By targeting these enzymes, 1 , 3 - dioxo - 2 , 3 - dihydro - 1 H - isoindol - 2 - yl 3 - [( propan - 2 - yloxy ) methyl ] - 1 - benzofuran - 2 - carboxylate (CAS No. 2248328 - 83 - 6) may interfere with critical signaling pathways that drive cell proliferation and survival. This mechanism aligns with current trends in oncology research, where small molecules are being designed to selectively disrupt cancer cell metabolism and growth.

The synthesis and characterization of 1 , 3 - dioxo - 2 , 3 - dihydro - 1 H -- isoindol -- yl -- [ ( propan -- yloxy ) methyl ] -- benzofuran -- carboxylate (CAS No.2248328--83--6) have also contributed to our understanding of heterocyclic chemistry. The compound serves as a valuable intermediate in multi-step synthetic routes, demonstrating the versatility of isoindole derivatives in medicinal chemistry applications. Its structural motifs can be readily incorporated into larger molecular frameworks without compromising stability or bioactivity.

As interest in natural product-inspired drug design grows，the significance of benzofuran and isoindole scaffolds continues to expand。These structural motifs are frequently found in bioactive compounds isolated from plants，and their synthetic analogs have shown considerable promise in preclinical studies。The presence of both aromatic and heterocyclic rings in [ ( propan -- yloxy ) methyl ]--benzofuran--carboxylate derivatives enhances their binding affinity towards biological targets，making them attractive candidates for further development。

The role of functional groups such as esters and alcohols cannot be overstated。They not only influence the physicochemical properties of the molecule but also provide handles for further derivatization。For instance，the ester group can be hydrolyzed or converted into other functional moieties，while the alcohol can participate in etherification or glycosylation reactions。These modifications are essential for optimizing pharmacokinetic profiles，improving solubility，and enhancing target specificity。

In conclusion，[ ( propan -- yloxy ) methyl ]--benzofuran--carboxylate derivatives represent a promising class of compounds with potential therapeutic applications。The specific case of [ ( propan -- yloxy ) methyl ]--benzofuran--carboxylate (CAS No。2248328--83--6) exemplifies how structural complexity can be leveraged to develop novel drug candidates。With continued research into its pharmacological properties，synthetic pathways，and biological interactions，this compound holds great promise for advancing therapeutic strategies across multiple disease areas。